Cas no 1351589-19-9 (4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine)

• Product Name: 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine
• CAS No: 1351589-19-9
• MF: C₂₀H₂₀F₃NO₃
• MW: 379.372916221619
• CID: 5844293
• PubChem ID: 56763880
• Update Time: 2025-11-01

4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-ethoxyphenyl)[2-[4-(trifluoromethyl)phenyl]-4-morpholinyl]-
• 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine
• F5027-0668
• VU0630386-1
• (2-ethoxyphenyl)(2-(4-(trifluoromethyl)phenyl)morpholino)methanone
• 1351589-19-9
• (2-ethoxyphenyl)-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]methanone
• AKOS024491242

• Inchi： 1S/C20H20F3NO3/c1-2-26-17-6-4-3-5-16(17)19(25)24-11-12-27-18(13-24)14-7-9-15(10-8-14)20(21,22)23/h3-10,18H,2,11-13H2,1H3
• InChI Key： GFCOPCOTLUSVGF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OCC)(N1CCOC(C2=CC=C(C(F)(F)F)C=C2)C1)=O

Computed Properties

• Exact Mass: 379.13952799g/mol
• Monoisotopic Mass: 379.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine

Research Brief on 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine (CAS: 1351589-19-9)

4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine (CAS: 1351589-19-9) is a novel morpholine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylphenyl and ethoxybenzoyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine involves a multi-step process that includes the condensation of 2-ethoxybenzoic acid with morpholine derivatives, followed by the introduction of the trifluoromethylphenyl group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to achieve high yields and scalability, making it feasible for further preclinical and clinical studies.

Pharmacological evaluations of 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine have revealed its potent activity against several biological targets. In vitro studies demonstrate its efficacy as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, the compound has shown selective binding affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential utility in treating neurological disorders and metabolic diseases.

Recent preclinical studies have further explored the therapeutic potential of this compound. Animal models of chronic inflammation and neuropathic pain have shown significant reduction in symptoms following administration of 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine. The compound's pharmacokinetic profile, including its bioavailability, half-life, and metabolic stability, has been characterized, indicating favorable properties for oral administration. These findings underscore its potential as a candidate for further drug development.

Despite these promising results, challenges remain in the development of 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for formulation optimization must be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as on exploring combination therapies to maximize therapeutic efficacy.

In conclusion, 4-(2-ethoxybenzoyl)-2-[4-(trifluoromethyl)phenyl]morpholine (CAS: 1351589-19-9) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and broad pharmacological activity make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its mechanism of action, optimize its pharmacological properties, and advance its translation into clinical applications.